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Compound of Interest

Compound Name: Carbuterol-d9

Cat. No.: B15553730 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data, handling precautions, and technical

information for Carbuterol-d9, a deuterated analog of the β2-adrenergic receptor agonist,

Carbuterol. This document is intended for use by professionals in research, and drug

development who are utilizing Carbuterol-d9 as an internal standard in analytical and

pharmacokinetic studies.

Chemical and Physical Properties
Carbuterol-d9 is a stable, isotopically labeled form of Carbuterol. The deuteration provides a

distinct mass signature for use in mass spectrometry-based analytical methods.

Property Value

Chemical Name
N-[5-[2-[(1,1-Dimethylethyl-d9)amino]-1-

hydroxyethyl]-2-hydroxyphenyl]urea

Synonyms Carbuterol-d9

Molecular Formula C₁₃H₁₂D₉N₃O₃

Molecular Weight 276.38 g/mol

CAS Number 1346747-24-7 (Hemisulfate Salt)
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Safety and Hazard Information
Carbuterol-d9 is intended for laboratory use only and is not for human or veterinary use. As

with any chemical substance, it should be handled by trained personnel in a controlled

laboratory environment.

GHS Classification and Hazard Statements
The following hazard classifications have been identified for Carbuterol-d9.

Classification Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed

Skin Irritation (Category 2) H315: Causes skin irritation

Eye Irritation (Category 2) H319: Causes serious eye irritation

Skin Sensitisation (Category 1) H317: May cause an allergic skin reaction

Toxicological Data
While specific quantitative toxicological data for Carbuterol-d9 is not readily available, data for

the closely related, non-deuterated compound, Albuterol Sulfate, provides an indication of its

low acute toxicity.

Compound Test Route Species Value

Albuterol Sulfate LD50 Oral Rat > 2500 mg/kg[1]

Albuterol Sulfate LD50 Oral Mouse 1950 mg/kg[1]

It is important to note that the toxicological properties of Carbuterol-d9 have not been fully

investigated and it should be handled with care.

Handling and Precautionary Measures
Adherence to proper laboratory safety protocols is essential when handling Carbuterol-d9.
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Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a laboratory coat.

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge if

working with powders or aerosols, or if engineering controls are not sufficient.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.

Ensure eyewash stations and safety showers are readily accessible.

First-Aid Measures
Exposure First-Aid Procedure

If Swallowed
Call a poison center or doctor if you feel unwell.

Rinse mouth. Do NOT induce vomiting.

If on Skin

Wash with plenty of water. If skin irritation or

rash occurs, get medical advice/attention. Take

off contaminated clothing and wash it before

reuse.

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

If Inhaled

Remove person to fresh air and keep

comfortable for breathing. Call a poison center

or doctor if you feel unwell.

Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.
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Disposal: Dispose of contents and container in accordance with local, regional, national, and

international regulations.

Experimental Protocols: Use as an Internal Standard
Carbuterol-d9 is primarily used as an internal standard for the quantification of Carbuterol in

biological matrices by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The

following is a representative protocol.

Preparation of Stock and Working Solutions
Carbuterol-d9 Stock Solution (1 mg/mL): Accurately weigh and dissolve Carbuterol-d9 in a

suitable solvent (e.g., methanol) to a final concentration of 1 mg/mL.

Carbuterol Stock Solution (1 mg/mL): Prepare a stock solution of the non-deuterated

Carbuterol standard in the same manner.

Working Solutions: Prepare serial dilutions of the Carbuterol stock solution in the appropriate

solvent to create calibration standards. Prepare a working solution of Carbuterol-d9 at a

fixed concentration to be spiked into all samples (calibration standards, quality controls, and

unknown samples).

Sample Preparation (Protein Precipitation)
To 100 µL of the biological sample (e.g., plasma), add a fixed volume of the Carbuterol-d9
internal standard working solution.

Add 300 µL of cold acetonitrile to precipitate proteins.

Vortex the samples for 1 minute.

Centrifuge at 10,000 rpm for 10 minutes to pellet the precipitated proteins.

Transfer the supernatant to a clean tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.
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LC-MS/MS Analysis
Chromatographic Separation: Use a C18 reverse-phase column with a gradient elution of

mobile phases such as 0.1% formic acid in water and 0.1% formic acid in acetonitrile.

Mass Spectrometric Detection: Operate the mass spectrometer in positive electrospray

ionization (ESI+) mode with multiple reaction monitoring (MRM). Monitor specific precursor-

to-product ion transitions for both Carbuterol and Carbuterol-d9.

The following diagram illustrates the general workflow for a bioanalytical method using a

deuterated internal standard.
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Caption: General workflow for bioanalytical sample analysis using a deuterated internal

standard.

Mechanism of Action: β2-Adrenergic Signaling
Pathway
Carbuterol is a selective β2-adrenergic receptor agonist. Its therapeutic effect as a

bronchodilator is mediated through the activation of the β2-adrenergic receptor and the

subsequent signaling cascade.

Upon binding of Carbuterol to the β2-adrenergic receptor, a conformational change is induced,

leading to the activation of the associated Gs protein. The activated Gs protein, in turn,

stimulates adenylyl cyclase, an enzyme that catalyzes the conversion of ATP to cyclic AMP

(cAMP). The resulting increase in intracellular cAMP levels activates Protein Kinase A (PKA).

PKA then phosphorylates various downstream targets, ultimately leading to the relaxation of

airway smooth muscle and bronchodilation.

The following diagram illustrates the β2-adrenergic signaling pathway.
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Caption: Simplified diagram of the β2-adrenergic receptor signaling cascade initiated by

Carbuterol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. spectrumchemical.com [spectrumchemical.com]

To cite this document: BenchChem. [Carbuterol-d9: An In-depth Technical Guide to Safety
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553730#carbuterol-d9-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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